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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843 Get Quote

For researchers, scientists, and drug development professionals utilizing aviglycine
hydrochloride, achieving successful dissolution in aqueous solutions is a critical first step for

any experiment. This technical support center provides troubleshooting guidance and answers

to frequently asked questions to address common solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of aviglycine hydrochloride in aqueous solutions?

A1: The solubility of aviglycine hydrochloride can vary depending on the solvent and pH. It is

generally considered soluble in water. Reported solubility values are approximately 10 mg/mL

in phosphate-buffered saline (PBS) at pH 7.2.[1] Some commercial suppliers report higher

solubility in water, such as 75 mg/mL, which may require methods like ultrasonication to

achieve.[2] It's important to note that one source reports a significantly higher solubility of 421

g/L, though this may be an outlier.[3]

Q2: What are the pKa values of aviglycine hydrochloride?

A2: Aviglycine hydrochloride has three reported pKa values at 20°C: 2.84, 8.81, and 9.95.[3]

These values correspond to the ionization of the carboxylic acid and the two amino groups, and

they are critical for understanding how pH affects the molecule's charge and, consequently, its

solubility.

Q3: How does pH affect the solubility of aviglycine hydrochloride?
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A3: The solubility of amino acid hydrochlorides like aviglycine hydrochloride is highly

dependent on pH. Due to its pKa values, aviglycine hydrochloride will exist as different ionic

species in solution as the pH changes. At low pH (below pKa1 of 2.84), the molecule will be

fully protonated and is expected to have its highest solubility. Near its isoelectric point, the

molecule will exist as a zwitterion, which may have lower solubility. At high pH (above pKa3 of

9.95), it will be deprotonated. For hydrochloride salts of weakly basic compounds, there is a

risk of conversion to the less soluble free base form as the pH increases.

Q4: What is the recommended solvent for preparing stock solutions?

A4: For most biological applications, sterile, deionized water or aqueous buffers such as PBS

are recommended.[1] When preparing a stock solution in water, it is advisable to adjust the pH

to a slightly acidic to neutral range (e.g., pH 6.5-7.0) to ensure complete dissolution and

stability.

Q5: How should I store aqueous solutions of aviglycine hydrochloride?

A5: Aqueous solutions of aviglycine hydrochloride are not recommended for long-term storage

and should ideally be prepared fresh.[1] If short-term storage is necessary, it is recommended

to store aliquots in amber vials at -20°C to protect from light and prevent degradation from

repeated freeze-thaw cycles. Some sources suggest that stock solutions stored at -80°C may

be stable for up to 6 months.[2]

Data Summary
The following table summarizes the quantitative data found for the solubility of aviglycine
hydrochloride.
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Solvent pH Temperature Solubility Source

Phosphate-

Buffered Saline

(PBS)

7.2 Not Specified ~10 mg/mL [1]

Water Not Specified Ambient

75 mg/mL (may

require

ultrasonication)

[2]

Water Not Specified Ambient >600 g/L [3]

Water Not Specified 20°C 4.121 g/L [4]

1% Aqueous

Solution
6.9 ± 0.4

Room

Temperature

Not a solubility

value, but the

resulting pH

[3]

Experimental Protocols
Protocol for Preparing a 50 mM Stock Solution of
Aviglycine Hydrochloride
This protocol provides a detailed methodology for preparing a 50 mM stock solution in sterile,

deionized water.

Materials:

Aviglycine hydrochloride powder

Sterile, deionized water

Sterile conical tubes or vials

Calibrated analytical balance

pH meter

Sterile filter (0.22 µm)
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Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass: The molecular weight of aviglycine hydrochloride is 196.63

g/mol . To prepare a 50 mM stock solution, weigh out 9.83 mg of aviglycine hydrochloride

for every 1 mL of solvent.

Dissolution:

Add the weighed aviglycine hydrochloride powder to a sterile conical tube.

Add the desired volume of sterile, deionized water.

Vortex the solution vigorously for 1-2 minutes.

pH Adjustment (if necessary):

Measure the pH of the solution using a calibrated pH meter.

If the powder has not fully dissolved, the pH may need adjustment. Slowly add dilute HCl

or NaOH to adjust the pH to a range of 6.5-7.0. This should aid in complete dissolution.

Aid Dissolution (if necessary):

If the compound does not fully dissolve with vortexing and pH adjustment, gentle warming

in a water bath (not exceeding 40°C) or sonication in an ultrasonic bath for short intervals

can be used.

Sterile Filtration: Once the aviglycine hydrochloride is completely dissolved, sterilize the

solution by passing it through a 0.22 µm sterile filter into a new sterile container.

Storage: Aliquot the sterile stock solution into smaller, single-use volumes in amber vials to

protect from light. Store at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.
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Troubleshooting Guide
This guide addresses common issues encountered when dissolving aviglycine hydrochloride

in aqueous solutions.

Issue 1: The powder is not dissolving completely.

Possible Cause: The concentration may be too high for the chosen solvent and conditions.

Solution: Try adding more solvent to decrease the concentration. Refer to the solubility

data table for guidance.

Possible Cause: The pH of the solution is not optimal for solubility.

Solution: Measure the pH of your solution. Since aviglycine hydrochloride is a salt of a

weak base, the solution may be slightly acidic. Adjusting the pH to a more acidic range

(e.g., pH 4-6) with dilute HCl may improve solubility. Be mindful of the pH requirements for

your downstream experiment.

Possible Cause: Insufficient agitation or time.

Solution: Increase vortexing time. If necessary, use an ultrasonic bath for short periods to

aid dissolution.[2] Gentle warming can also be effective, but avoid high temperatures to

prevent degradation.

Issue 2: The solution is cloudy or a precipitate forms over time.

Possible Cause: The compound may be precipitating out of solution. This can happen if the

solution is supersaturated or if the storage conditions are not optimal.

Solution: Ensure your stock concentration is within the reported solubility limits. Store

solutions at the recommended temperature and protect them from light. If precipitation

occurs upon thawing a frozen stock, try gently warming and vortexing the solution before

use.

Possible Cause: Disproportionation of the hydrochloride salt to the free base, which may be

less soluble. This is more likely to occur at neutral or higher pH values.
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Solution: Prepare solutions in a slightly acidic buffer or adjust the pH of your water to be

slightly acidic. Avoid preparing stock solutions at a high pH.

Possible Cause: Common ion effect. If your buffer contains a high concentration of chloride

ions, it could potentially decrease the solubility of aviglycine hydrochloride.

Solution: If you suspect this is an issue, try preparing your stock solution in a buffer with a

different counter-ion or in sterile deionized water.

Issue 3: The pH of the final solution is not what I expected.

Possible Cause: Aviglycine hydrochloride is the hydrochloride salt of an amino acid, and

dissolving it in an unbuffered solution like water will result in a slightly acidic pH.

Solution: If a specific pH is required for your experiment, it is best to dissolve the

aviglycine hydrochloride in a suitable buffer system that can maintain the desired pH.

Visualizations

Preparation
Dissolution

Troubleshooting (if needed)

Finalization & Storage

Weigh Aviglycine HCl Add Aqueous Solvent
(e.g., Sterile Water, PBS) Vortex Vigorously

Visually Inspect for
Complete Dissolution Adjust pH

(Slightly Acidic)

Not Dissolved

Sterile Filter (0.22 µm)Fully Dissolved

Sonicate or Gentle Warming

Aliquot into Amber Vials Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing aviglycine hydrochloride solutions.
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Caption: Troubleshooting logic for aviglycine hydrochloride solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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